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Compound of Interest

Compound Name: 6-Hepten-1-ol

Cat. No.: B1582720 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
6-Hepten-1-ol is a versatile unsaturated aliphatic alcohol that serves as a valuable ingredient

in the fragrance industry.[1][2] Its unique chemical structure, featuring a terminal double bond

and a primary alcohol functional group, contributes to its characteristic odor profile and

reactivity.[1][2] These application notes provide a comprehensive overview of the use of 6-
Hepten-1-ol in fragrance formulations, including its chemical and physical properties, olfactory

profile, performance characteristics, and recommended testing protocols. This document is

intended to guide researchers and formulators in the effective and safe use of this ingredient in

a variety of scented products.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of 6-Hepten-1-ol is essential for

its effective use in fragrance formulations. These properties influence its volatility, solubility, and

stability in various product bases.
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Property Value Reference

Chemical Name 6-Hepten-1-ol [1]

CAS Number 4117-10-6 [1]

Molecular Formula C₇H₁₄O [1]

Molecular Weight 114.19 g/mol [1]

Appearance
Colorless to almost colorless

clear liquid
[1]

Odor Profile Floral, green, fresh, fruity [1][2][3]

Boiling Point 112 - 114 °C at 69 mmHg [1]

Vapor Pressure 1.26 mmHg at 25°C [4]

Flash Point 57.7 °C [4]

Density 0.850 g/cm³ [1]

Refractive Index 1.440 [1]

Solubility Soluble in alcohol

Purity ≥ 96% (GC) [1]

Storage Store at 0 - 8 °C [1]

Olfactory Profile and Applications
6-Hepten-1-ol is prized for its fresh, green, and subtly fruity-floral aroma.[1][2] This makes it a

valuable component for adding a natural-smelling lift and brightness to a wide range of

fragrance types.

Applications include:

Fine Fragrances: To impart a fresh, dewy, green top note.

Personal Care Products: In shampoos, shower gels, and lotions to provide a clean and

refreshing scent.[1][2]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.chemimpex.com/products/38993
https://www.chemimpex.com/products/38993
https://www.chemimpex.com/products/38993
https://www.chemimpex.com/products/38993
https://www.chemimpex.com/products/38993
https://www.chemimpex.com/products/38993
https://www.thegoodscentscompany.com/data/rw1008311.html
https://www.medchemexpress.com/6-hepten-1-ol.html
https://www.chemimpex.com/products/38993
https://fluorochem.co.uk/product/F858559/
https://fluorochem.co.uk/product/F858559/
https://www.chemimpex.com/products/38993
https://www.chemimpex.com/products/38993
https://www.chemimpex.com/products/38993
https://www.chemimpex.com/products/38993
https://www.benchchem.com/product/b1582720?utm_src=pdf-body
https://www.chemimpex.com/products/38993
https://www.thegoodscentscompany.com/data/rw1008311.html
https://www.chemimpex.com/products/38993
https://www.thegoodscentscompany.com/data/rw1008311.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Air Care Products: In air fresheners and candles to create a natural and uplifting ambiance.

[3]

Household Products: In cleaning agents to lend a pleasant, clean fragrance.[3]

While a specific odor threshold for 6-Hepten-1-ol is not readily available in the public domain,

the odor threshold for the structurally similar 1-Heptanol has been reported to be as low as 3

parts per billion, indicating that these types of C7 alcohols can be potent odorants.

Experimental Protocols
The following protocols are provided as a guide for the evaluation of 6-Hepten-1-ol in
fragrance formulations.

Sensory Evaluation Protocol: Triangle Test
Objective: To determine if a perceptible difference exists between two fragrance formulations,

one containing 6-Hepten-1-ol and a control.

Materials:

Test fragrance oil with 6-Hepten-1-ol.

Control fragrance oil without 6-Hepten-1-ol.

Ethanol or other appropriate solvent.

Smelling strips.

Glass beakers.

Pipettes.

Panel of at least 20 trained sensory assessors.

Odor-free evaluation booths.

Procedure:
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Prepare 10% dilutions of both the test and control fragrance oils in the chosen solvent.

For each assessor, present three coded smelling strips: two with the control and one with the

test sample, or two with the test sample and one with the control. The order of presentation

should be randomized for each assessor.

Instruct each assessor to smell the strips from left to right and identify the sample that is

different from the other two.

Record the responses of each assessor.

Analyze the results statistically using a binomial test to determine if the number of correct

identifications is significantly greater than what would be expected by chance.

Stability Testing Protocol: Accelerated Aging in a
Cosmetic Emulsion
Objective: To evaluate the stability of 6-Hepten-1-ol in a representative cosmetic emulsion

under accelerated aging conditions.

Materials:

Base cosmetic emulsion (e.g., a simple oil-in-water lotion).

6-Hepten-1-ol.

Control emulsion without fragrance.

Test emulsion with a specified concentration of 6-Hepten-1-ol (e.g., 0.5%).

Glass jars with airtight lids.

Oven capable of maintaining 45°C.

pH meter.

Viscometer.
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Gas Chromatograph-Mass Spectrometer (GC-MS).

Procedure:

Prepare the control and test emulsions.

Fill the glass jars with the emulsions, leaving minimal headspace, and seal tightly.

Place the jars in the oven at 45°C for a period of 12 weeks.

At time points 0, 2, 4, 8, and 12 weeks, remove a sample of each emulsion for analysis.

Organoleptic Evaluation: Assess any changes in color, odor, and appearance.

Physical Evaluation: Measure the pH and viscosity of the samples.

Chemical Analysis: Use GC-MS to quantify the concentration of 6-Hepten-1-ol in the test

emulsion at each time point to determine its degradation over time.

Visualizations
Experimental Workflow for Fragrance Ingredient
Evaluation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1582720?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fragrance Ingredient
(6-Hepten-1-ol)

Physicochemical
Analysis

Odor Profile
Evaluation

Safety &
Regulatory Review

Application in
Test Formulation

Performance
Testing

Stability
Testing

Sensory
Panel

Final Formulation
Approval

 

Odorant Molecule
(e.g., 6-Hepten-1-ol)

Olfactory Receptor
(OR)

Binds to

G-protein
Activation

Adenylate Cyclase
Activation

cAMP
Production

Ion Channel
Opening

Neuron
Depolarization

Signal to
Olfactory Bulb

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1582720?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1582720?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/38993
https://www.thegoodscentscompany.com/data/rw1008311.html
https://www.medchemexpress.com/6-hepten-1-ol.html
https://fluorochem.co.uk/product/F858559/
https://www.benchchem.com/product/b1582720#use-of-6-hepten-1-ol-in-fragrance-formulation
https://www.benchchem.com/product/b1582720#use-of-6-hepten-1-ol-in-fragrance-formulation
https://www.benchchem.com/product/b1582720#use-of-6-hepten-1-ol-in-fragrance-formulation
https://www.benchchem.com/product/b1582720#use-of-6-hepten-1-ol-in-fragrance-formulation
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1582720?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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